Cas no 1314763-17-1 (1-(2,4-Dimethylphenyl)cyclobutan-1-amine)

• Product Name: 1-(2,4-Dimethylphenyl)cyclobutan-1-amine
• CAS No: 1314763-17-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD19699235
• CID: 5607910
• PubChem ID: 82598963
• Update Time: 2025-06-12

1-(2,4-Dimethylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1314763-17-1
• EN300-841992
• 1-(2,4-dimethylphenyl)cyclobutan-1-amine
• 1-(2,4-Dimethylphenyl)cyclobutan-1-amine

• MDL： MFCD19699235
• Inchi： 1S/C12H17N/c1-9-4-5-11(10(2)8-9)12(13)6-3-7-12/h4-5,8H,3,6-7,13H2,1-2H3
• InChI Key： ZUEXQPMJDRNNFL-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC(C)=CC=2C)CCC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(2,4-Dimethylphenyl)cyclobutan-1-amine

Introduction to 1-(2,4-Dimethylphenyl)cyclobutan-1-amine (CAS No. 1314763-17-1)

1-(2,4-Dimethylphenyl)cyclobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1314763-17-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane ring substituted with an amine group and a 2,4-dimethylphenyl moiety, has garnered attention due to its structural uniqueness and potential biological activities. The combination of these structural elements suggests a compound with distinct chemical properties and pharmacological relevance, making it a subject of interest for further exploration in drug discovery and development.

The 1-(2,4-Dimethylphenyl)cyclobutan-1-amine structure presents a fascinating blend of aromatic and heterocyclic characteristics. The cyclobutane ring, a saturated cyclic hydrocarbon with four carbon atoms, introduces rigidity to the molecule, which can influence its interactions with biological targets. Meanwhile, the presence of the amine group at the 1-position provides a nucleophilic center that can engage in various chemical reactions, including hydrogen bonding and coordination with metal ions. The 2,4-dimethylphenyl group further enhances the molecule's complexity by adding two methyl substituents at the 2nd and 4th positions of the phenyl ring, which can modulate electronic properties and steric hindrance.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(2,4-Dimethylphenyl)cyclobutan-1-amine with greater accuracy. Molecular docking studies have shown that this compound may interact with several protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest potential binding affinity to enzymes such as cytochrome P450 (CYP450) isoforms, which are known for their role in drug metabolism. Additionally, the compound's structure resembles certain bioactive scaffolds found in approved drugs, hinting at its potential therapeutic applications.

In vitro studies have begun to uncover the pharmacological profile of 1-(2,4-Dimethylphenyl)cyclobutan-1-amine. Initial experiments indicate that this compound exhibits moderate activity against certain enzymatic targets, particularly those implicated in inflammatory responses. The amine group's ability to form hydrogen bonds with polar residues in protein active sites likely contributes to its binding affinity. Moreover, the rigidity introduced by the cyclobutane ring may enhance target specificity by restricting conformational flexibility. These findings align with the growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic accessibility.

The synthesis of 1-(2,4-Dimethylphenyl)cyclobutan-1-amine represents another area of active research. Chemists have developed several synthetic routes to construct the cyclobutane core while introducing the desired substituents at optimal positions. One common approach involves cyclization reactions starting from linear precursors or using transition metal-catalyzed transformations to achieve ring closure. The introduction of the 2,4-dimethylphenyl group typically follows functionalization strategies such as bromination followed by Suzuki-Miyaura coupling or direct alkylation reactions. These synthetic methodologies highlight the compound's feasibility for large-scale production and further derivatization.

The potential applications of 1-(2,4-Dimethylphenyl)cyclobutan-1-amine extend beyond academic research into practical therapeutic uses. Given its structural features and observed biological activity, this compound may serve as a lead molecule for developing novel drugs targeting inflammatory diseases or metabolic disorders. The cyclobutane ring's unique electronic properties could also make it valuable in designing molecules with enhanced bioavailability or improved pharmacokinetic profiles. As pharmaceutical companies continue to explore novel chemical entities, compounds like 1-(2,4-Dimethylphenyl)cyclobutan-1-amine represent promising candidates for future drug development pipelines.

Future directions in studying 1-(2,4-Dimethylphenyl)cyclobutan-1-amine include expanding its pharmacological evaluation across a broader range of targets. Researchers are keen on investigating its effects on receptors involved in pain modulation or neurotransmitter signaling pathways. Additionally, preclinical studies could provide insights into its safety profile and optimal dosing regimens before moving into human trials. Collaborative efforts between chemists and biologists will be crucial in unraveling the full therapeutic potential of this compound and translating laboratory findings into clinical applications.

In conclusion, 1-(2,4-Dimethylphenyl)cyclobutan-1-amine (CAS No. 1314763-17-1) is a structurally intriguing compound with significant pharmaceutical promise. Its unique combination of a cyclobutane ring and a substituted phenyl group positions it as a valuable asset in medicinal chemistry research. With ongoing studies exploring its biological activities and synthetic feasibility, 1-(2,4-Dimethylphenyl)cyclobutan-1-amine is poised to contribute to advancements in drug discovery and development within the next decade.